Cas no 2418704-58-0 (3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid)

• Product Name: 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid
• CAS No: 2418704-58-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5678294
• PubChem ID: 165776195
• Update Time: 2025-05-21

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid
• EN300-26629293
• 2418704-58-0
• 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid

• Inchi： 1S/C28H26N2O5/c1-18-20(16-31)14-19(27(32)33)15-26(18)29-10-12-30(13-11-29)28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-16,25H,10-13,17H2,1H3,(H,32,33)
• InChI Key： GIBICMCYPRVVPM-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C(=O)O)C=C(C=O)C=2C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.2Ų

Additional information on 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic Acid: A Comprehensive Overview

The compound 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid, identified by the CAS number 2418704-58-0, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is substituted at the 4-position with a fluorenylmethoxycarbonyl (Fmoc) group, a commonly used protecting group in peptide synthesis. Additionally, the molecule features a formyl group at the 5-position and a methyl group at the 4-position on the benzoic acid backbone. These substituents contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly as building blocks for bioactive molecules. The Fmoc group, being a versatile protecting group, plays a crucial role in controlling the reactivity of the nitrogen atoms in the piperazine ring during synthesis. This makes the compound an attractive candidate for exploring novel drug delivery systems and targeted therapies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The use of modern organic synthesis techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for research and development purposes.

The biological activity of this compound has been explored in several recent studies. Research indicates that it exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery programs targeting specific molecular mechanisms.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique structure allows for potential applications in the development of advanced polymers, sensors, and nanomaterials. Researchers are currently investigating its use as a building block for self-assembling materials and stimuli-responsive systems.

From an environmental perspective, understanding the biodegradation and toxicity profiles of this compound is essential for ensuring its safe use in various applications. Recent studies have focused on evaluating its environmental impact and developing strategies for minimizing ecological risks associated with its production and application.

In conclusion, 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-formyl-4-methylbenzoic acid represents a valuable molecule with diverse applications across multiple disciplines. Its structural complexity and functional groups make it an ideal candidate for advancing both pharmaceutical research and materials innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future advancements in science and technology.